Diethyl 4-bromobutylphosphonate
Cat. No. B1670522
Key on ui cas rn:
63075-66-1
M. Wt: 273.1 g/mol
InChI Key: LJSFAWDWYVZQBG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][CH2:2][CH2:3][CH2:4][CH2:5][Br:6].[CH2:7]([CH3:8])[O:9][P:10]([O:11][CH2:12][CH3:13])[O:14][CH2:15][CH3:16]>>[Br:1][CH2:2][CH2:3][CH2:4][CH2:5][P:10]([O:9][CH2:7][CH3:8])([O:11][CH2:12][CH3:13])=[O:14]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrCCCCBr
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOP(OCC)OCC
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CCOP(=O)(CCCCBr)OCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
